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Compound of Interest

Compound Name: 2-Hydroxy-2-methylhexanoic acid
CAS No.: 70908-63-3
Cat. No.: B3151312
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Hydroxy-2-methylhexanoic acid, a
significant chiral building block in organic synthesis. This document outlines its chemical
identity, physicochemical properties, a detailed experimental protocol for its stereoselective
synthesis, and its established applications.

Chemical Identity and Properties

2-Hydroxy-2-methylhexanoic acid is a carboxylic acid containing both a hydroxyl and a
methyl group on the alpha-carbon. Its chemical structure and key identifiers are crucial for
researchers in synthesis and drug development.
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Property Value Source
CAS Number 70908-63-3 [1][2][3]
Molecular Formula C7H1403 [3]
Molecular Weight 146.18 g/mol [11[3]
IUPAC Name 2-r.1;/droxy-2-methy|hexanoic 3]

aci

HNQAXDPWMQIKEE-
InChl Key [1][3]
UHFFFAOYSA-N

SMILES CCCCC(C)(C(=0)0)0 3]

Stereoselective Synthesis of (+)-S-2-Hydroxy-2-
methylhexanoic Acid

The (+)S-enantiomer of 2-hydroxy-2-methylhexanoic acid is a valuable intermediate in the
synthesis of prostaglandin analogs.[4][5] A well-documented method for its preparation involves
an asymmetric halolactonization reaction using L-proline as a chiral auxiliary.[4][5]

Experimental Protocol: Asymmetric Halolactonization

This protocol outlines a four-step process for the synthesis of (+)-S-2-hydroxy-2-
methylhexanoic acid.

Step 1: Amide Formation

 In a suitable reaction vessel, dissolve 2-methylene-hexanoyl chloride in an appropriate
solvent.

e Add L-proline to the solution in the presence of a base, such as sodium hydroxide.[4]

 Stir the reaction mixture to facilitate the formation of the N-(2-Methylene-hexanoyl)-L-proline
amide intermediate.

Step 2: Bromolactonization
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» To the amide formed in the previous step, add N-bromosuccinimide (NBS) in an aprotic polar
solvent like dimethylformamide.[4]

e This induces an asymmetric bromolactonization, resulting in the formation of a bicyclic
bromolactone. The chiral environment provided by the L-proline auxiliary directs the
stereoselective addition of bromine.

Step 3: Dehalogenation

e The bromolactone is then dehalogenated using tri-n-butyltin hydride in methylene chloride.[4]
e This step removes the bromine atom and leads to the formation of an oxazine intermediate.
Step 4: Hydrolysis

» Finally, the oxazine intermediate is hydrolyzed with concentrated hydrobromic acid.[4]

e This hydrolysis step cleaves the chiral auxiliary and yields the final product, (+)-S-2-
hydroxy-2-methylhexanoic acid.

Synthesis Workflow
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Caption: Asymmetric synthesis of (+)-S-2-hydroxy-2-methylhexanoic acid.
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Spectroscopic Characterization

Spectroscopic methods are essential for the structural elucidation and purity assessment of 2-

Hydroxy-2-methylhexanoic acid.

Technique

Expected Observations

1H NMR Spectroscopy

The spectrum would show characteristic signals
for the protons of the methyl and methylene
groups in the hexanoic acid chain. The hydroxyl
and carboxylic acid protons would appear as
distinct, often broad, signals that can be

confirmed by D20 exchange.

13C NMR Spectroscopy

Each unique carbon atom in the molecule will
produce a distinct signal. The carbonyl carbon
of the carboxylic acid is expected to have a
significant downfield chemical shift compared to

the aliphatic carbons.

Infrared (IR) Spectroscopy

The IR spectrum would exhibit a broad
absorption band corresponding to the O-H
stretching of the carboxylic acid and alcohol,
and a sharp, strong absorption for the C=0

stretching of the carboxylic acid.

Mass Spectrometry (MS)

The mass spectrum would show the molecular
ion peak and characteristic fragmentation
patterns that can be used to confirm the
molecular weight and structure of the

compound.

Biological and Chemical Significance

The primary significance of 2-Hydroxy-2-methylhexanoic acid, particularly its (+)S-

enantiomer, lies in its role as a key stereospecific intermediate in the synthesis of complex

organic molecules.[4][5]
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e Prostaglandin Analog Synthesis: It is a crucial building block for the synthesis of certain
prostaglandin analogs, which are physiologically active lipid compounds with diverse
hormone-like effects.[4][5]

o Chiral Precursor: The availability of this optically pure compound is essential for achieving
the desired stereochemistry in the final complex target molecules.

While its application in organic synthesis is well-established, preliminary research suggests
other potential areas of investigation, including possible antioxidant properties and a role in
insect immune responses, though these are less developed fields of study.

Safety and Handling

Based on GHS classifications, 2-Hydroxy-2-methylhexanoic acid is considered to cause skin
irritation, serious eye damage, and may cause respiratory irritation.[3] Appropriate personal
protective equipment, including gloves, safety glasses, and a lab coat, should be worn when
handling this compound. All work should be conducted in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-hydroxy-2-methylhexanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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